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Cat. No.: B080028 Get Quote

A comprehensive guide for researchers and scientists on the discovery, synthesis, and

characterization of ytterbium dichloride (YbCl₂), a pivotal compound in the development of

divalent lanthanide chemistry.

Introduction: The Dawn of Divalent Lanthanide
Chemistry
The story of ytterbium dichloride (YbCl₂) is intrinsically linked to the broader exploration of

the chemistry of the rare earth elements. For a significant period, the lanthanides were

predominantly known for their stable +3 oxidation state. The investigation into less common

oxidation states, such as +2, opened new avenues in understanding the electronic and

chemical properties of these elements. Ytterbium, along with europium and samarium,

emerged as one of the "classical" divalent lanthanides, possessing a relatively accessible +2

oxidation state.[1][2][3] This accessibility paved the way for the synthesis and characterization

of a new class of lanthanide compounds, with ytterbium dichloride being a key exemplar.

The Landmark Discovery: Klemm and Schuth's 1929
Synthesis
The first successful synthesis of ytterbium dichloride was achieved in 1929 by the German

chemists Wilhelm Klemm and Wilhelm Schuth.[4] Their pioneering work involved the reduction

of the more stable ytterbium(III) chloride (YbCl₃) with hydrogen gas at elevated temperatures.
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This seminal discovery challenged the prevailing understanding of lanthanide chemistry and

laid the groundwork for future research into divalent rare earth compounds.

Historical Context
The 1920s and 30s were a period of significant advancement in inorganic chemistry, with a

growing interest in the systematic exploration of the periodic table. The work of Klemm and his

contemporaries on the magnetic properties of inorganic compounds provided a crucial tool for

probing the electronic structures of metal ions. The synthesis of YbCl₂ and the confirmation of

its diamagnetism provided strong evidence for the existence of the Yb²⁺ ion with a completely

filled 4f shell.

Physicochemical Properties of Ytterbium Dichloride
Initial studies by Klemm and Schuth, along with subsequent characterizations, have

established the key physical and chemical properties of ytterbium dichloride.

Property Value

Appearance Greenish-yellow crystalline solid

Molar Mass 243.95 g/mol

Density 5.27 g/cm³

Melting Point 721 °C

Crystal Structure Orthorhombic (SrI₂-type), Space group Pbca

Magnetic Susceptibility Diamagnetic

Note: While an orthorhombic structure is widely cited, some sources also report a tetragonal

structure. Further investigation into the crystallographic data is warranted for a complete

understanding.

Experimental Protocols
The Original Klemm and Schuth Synthesis (1929):
Hydrogen Reduction of Ytterbium(III) Chloride
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While the full, detailed experimental parameters from the original 1929 publication are not

readily available in modern databases, the fundamental procedure involved the following steps:

Reaction: 2 YbCl₃(s) + H₂(g) → 2 YbCl₂(s) + 2 HCl(g)

Apparatus: A tube furnace capable of reaching high temperatures, with a system for introducing

a controlled flow of hydrogen gas and for safely venting the resulting hydrogen chloride gas.

Procedure (Reconstructed):

Anhydrous ytterbium(III) chloride is placed in a suitable reaction vessel (e.g., a quartz or

porcelain boat) within the tube furnace.

The system is purged with an inert gas to remove air and moisture.

A stream of purified hydrogen gas is passed over the YbCl₃.

The furnace is heated to a high temperature (specific temperature from the original paper is

needed for full accuracy) to initiate the reduction.

The reaction is allowed to proceed for a sufficient duration to ensure complete conversion.

The system is cooled under a hydrogen or inert gas atmosphere.

The resulting ytterbium dichloride is handled under inert conditions to prevent oxidation.

Figure 1. Workflow for the original synthesis of YbCl₂ by Klemm and Schuth.

Alternative Synthesis Method: Reduction with Metals
Later developments in the synthesis of divalent lanthanide halides explored the use of strong

reducing metals. One such method involves the use of magnesium metal.

Reaction: 2 YbCl₃ + Mg → 2 YbCl₂ + MgCl₂

Procedure Outline:

Anhydrous ytterbium(III) chloride is dissolved in a suitable non-aqueous solvent (e.g.,

ethanol).
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Magnesium turnings or powder are added to the solution under an inert atmosphere.

The reaction mixture is stirred, often at a controlled temperature, until the reduction is

complete, indicated by a color change.

The resulting ytterbium dichloride can be isolated from the reaction mixture.[5]

Characterization of Ytterbium Dichloride
Crystal Structure
The crystal structure of ytterbium dichloride has been a subject of study, with the most

commonly reported structure being the orthorhombic SrI₂-type. In this structure, the ytterbium

ion is coordinated to seven chloride ions in a capped octahedral geometry.

Parameter Value

Crystal System Orthorhombic

Space Group Pbca

Structure Type SrI₂

Magnetic Properties
A key characteristic of ytterbium dichloride is its diamagnetism.[6][7][8][9] The Yb²⁺ ion has a

[Xe]4f¹⁴ electronic configuration, meaning its 4f subshell is completely filled. With no unpaired

electrons, YbCl₂ does not exhibit paramagnetism and is weakly repelled by a magnetic field.

This property was crucial in the early confirmation of the +2 oxidation state of ytterbium in this

compound.

Figure 2. Relationship between electronic structure and magnetic properties of Yb²⁺.

Timeline of Key Developments
1878: Jean Charles Galissard de Marignac discovers the element ytterbium.[10][11][12]

1929: Wilhelm Klemm and Wilhelm Schuth achieve the first synthesis of ytterbium
dichloride by reducing ytterbium(III) chloride with hydrogen.[4]
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Mid-20th Century: Further studies on the physical and chemical properties of YbCl₂ and

other divalent lanthanide halides are conducted, solidifying the understanding of their

structures and reactivity.

Late 20th and Early 21st Century: Renewed interest in divalent lanthanide chemistry,

including YbCl₂, for applications in organic synthesis and materials science.[1][2]

Conclusion and Future Outlook
The discovery of ytterbium dichloride by Klemm and Schuth was a pivotal moment in the

history of lanthanide chemistry. It demonstrated that oxidation states other than +3 were

accessible and stable under certain conditions, opening up a new chapter in the exploration of

the f-block elements. Today, ytterbium(II) compounds, with YbCl₂ as a foundational example,

continue to be of interest to researchers in fields ranging from synthetic organic chemistry,

where they serve as powerful reducing agents, to materials science for the development of

novel phosphors and magnetic materials. The legacy of this early discovery continues to inspire

the design and synthesis of new and innovative lanthanide-based materials with unique

properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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